Methyl 4-chloroquinoline-2-carboxylate
Overview
Description
“Methyl 4-chloroquinoline-2-carboxylate” is an organic compound with the molecular formula C11H8ClNO2 . It has a molecular weight of 221.64 g/mol .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, new 2-methylquinoline-4-carboxilic acid derivatives were synthesized by stirring pyruvic acid and aromatic amine in ethanol .Molecular Structure Analysis
The molecular structure of “Methyl 4-chloroquinoline-2-carboxylate” consists of a quinoline core, which is a heterocyclic aromatic organic compound with two fused rings (a benzene ring fused to a pyridine ring). This core is substituted at the 2nd position with a chlorine atom and at the 4th position with a carboxylate functional group .Physical And Chemical Properties Analysis
“Methyl 4-chloroquinoline-2-carboxylate” is a solid compound . It has a molecular weight of 221.64 g/mol . The InChI code for this compound is 1S/C11H8ClNO2/c1-15-11(14)8-6-10(12)13-9-5-3-2-4-7(8)9/h2-6H,1H3 .Scientific Research Applications
Methyl 4-chloroquinoline-2-carboxylate: A Comprehensive Analysis of Scientific Research Applications: Quinoline compounds, including Methyl 4-chloroquinoline-2-carboxylate, have a variety of applications in scientific research due to their versatile chemical properties. Here is a comprehensive analysis focusing on unique applications:
Medicinal Chemistry
In medicinal chemistry, quinolines are valued for their therapeutic properties. They are used in the design and development of new drugs, particularly for treating infectious diseases .
Synthetic Organic Chemistry
Quinolines are important in synthetic organic chemistry for constructing complex molecular architectures. They are involved in various chemical reactions and processes to create new chemical entities .
Industrial Chemistry
The industrial applications of quinolines include their use as catalysts, intermediates, and building blocks for synthesizing dyes, agrochemicals, and other industrial chemicals .
Green Chemistry
Recent advances emphasize the need for greener and more sustainable chemical processes. Quinolines, including Methyl 4-chloroquinoline-2-carboxylate, are part of this movement towards eco-friendly synthesis methods .
Catalysis
Quinolines can act as catalysts in various chemical reactions, enhancing the efficiency and selectivity of these processes .
Mechanism of Action
Target of Action
Methyl 4-chloroquinoline-2-carboxylate is a derivative of quinoline, a heterocyclic compound that is known to have a wide range of biological and pharmacological activities Quinoline derivatives are known to exhibit antimalarial, anticancer, antibacterial, anthelmintic, antiviral, antifungal, anti-inflammatory, analgesic, cardiovascular, central nervous system, hypoglycemic, and other activities .
Mode of Action
Quinoline derivatives are known to interact with various biological targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the exact biological target and the specific derivative of quinoline.
Biochemical Pathways
Given the wide range of activities exhibited by quinoline derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .
Result of Action
Given the wide range of activities exhibited by quinoline derivatives, it can be inferred that the compound could potentially have diverse effects at the molecular and cellular levels .
properties
IUPAC Name |
methyl 4-chloroquinoline-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClNO2/c1-15-11(14)10-6-8(12)7-4-2-3-5-9(7)13-10/h2-6H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AAHYMHHQOLSODU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC2=CC=CC=C2C(=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-chloroquinoline-2-carboxylate | |
CAS RN |
114935-92-1 |
Source
|
| Record name | methyl 4-chloroquinoline-2-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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